N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide

• IUPAC Name: N'-[(4-fluorophenyl)methyl]-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]oxamide
• InChI: InChI=1S/C17H20FN3O3/c1-21-10-2-3-14(21)15(22)8-9-19-16(23)17(24)20-11-12-4-6-13(18)7-5-12/h2-7,10,15,22H,8-9,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key: WAIAJXYDYMTMJV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CCNC(=O)C(=O)NCC2=CC=C(C=C2)F)O
• Molecular Formula: C17H20FN3O3
• Molecular Weight: 333.36 g/mol

Description

The compound "N1-(4-fluorobenzyl)-N2-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)oxalamide" is a complex molecule that may have potential biological activity. While the provided papers do not directly discuss this compound, they do provide insights into similar structures and their syntheses, which can be useful in understanding the compound .

Synthesis Analysis

The synthesis of related compounds involves starting from simple precursors such as 4-fluorobenzaldehyde, as described in the synthesis of N-(4-fluorophenyl)-5-(4-fluorophenyl)-2-(4-hydroxybenzyl)pentanamide, a potential cholesterol absorption inhibitor . Similarly, the synthesis of alkyl N-substituted-4-hydroxy-5-oxo-3-pyrroline-4-carboxylates through condensation of diethyl oxalate with alkyl N-substituted 3-aminopropionates indicates a method that could potentially be adapted for the synthesis of the oxalamide moiety in the target compound .

Molecular Structure Analysis

The molecular structure of the target compound likely includes a pyrrole ring, as seen in the inhibitors of glycolic acid oxidase, where the presence of a 3-hydroxy-1H-pyrrole-2,5-dione structure is crucial for biological activity . The fluorobenzyl group is a common moiety in medicinal chemistry, providing both steric and electronic effects, as evidenced by the synthesis of 3-(4-fluorobenzyl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one .

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often include condensation reactions, ester exchanges, and thermal disproportionation . These reactions are likely relevant to the synthesis of the target compound, considering the presence of oxalamide and pyrrole functional groups.

Physical and Chemical Properties Analysis

While the physical and chemical properties of the target compound are not directly reported, we can infer from related compounds that the presence of fluorine atoms and a pyrrole ring could affect the compound's lipophilicity, electronic properties, and hydrogen bonding capacity . These properties are significant in determining the compound's solubility, stability, and potential interactions with biological targets.